2-((2-ethyl-2-methyl-5-phenyl-2H-imidazol-4-yl)thio)-N-(4-fluorophenyl)acetamide

• IUPAC Name: 2-(2-ethyl-2-methyl-5-phenylimidazol-4-yl)sulfanyl-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C20H20FN3OS/c1-3-20(2)23-18(14-7-5-4-6-8-14)19(24-20)26-13-17(25)22-16-11-9-15(21)10-12-16/h4-12H,3,13H2,1-2H3,(H,22,25)
• InChI Key: DERRTLQTGSNKQS-UHFFFAOYSA-N
• Canonical SMILES: CCC1(N=C(C(=N1)SCC(=O)NC2=CC=C(C=C2)F)C3=CC=CC=C3)C
• Molecular Formula: C20H20FN3OS
• Molecular Weight: 369.5 g/mol
• CAS No.: 899905-39-6

Description

2-((2-ethyl-2-methyl-5-phenyl-2H-imidazol-4-yl)thio)-N-(4-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C20H20FN3OS and its molecular weight is 369.46. The purity is usually 95%.
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Scientific Research Applications

Novel Potential Antipsychotic Agents

Research on a series of novel potential antipsychotic agents, including compounds structurally similar to the one , reveals significant findings. For instance, compounds with antipsychotic-like profiles in behavioral animal tests have been identified. These compounds, unlike clinically available antipsychotic agents, do not interact with dopamine receptors, indicating a unique mechanism of action. The synthesis and pharmacological evaluation of these compounds involve modifications to enhance their activity and reduce toxicity, demonstrating the chemical versatility and therapeutic potential of these molecules (Wise et al., 1987).

Antioxidant Activity of Coordination Complexes

Another area of research involves the synthesis and characterization of coordination complexes constructed from pyrazole-acetamide derivatives. These complexes have been evaluated for their antioxidant activity, showcasing significant potential in combating oxidative stress. The study highlights the structural basis for the antioxidant activity and provides insights into the design of novel antioxidant agents based on coordination chemistry (Chkirate et al., 2019).

Anticancer Screening of Imidazothiadiazole Analogs

The synthesis and biological evaluation of imidazothiadiazole analogs for anticancer activity present another significant application. These compounds have been screened against various cancer cell lines, with some derivatives showing potent anticancer effects. This research not only expands the chemical space of anticancer agents but also emphasizes the role of structural modification in enhancing biological activity (Abu-Melha, 2021).

Antimicrobial Activity of Imidazole Derivatives

Imidazole derivatives targeting dihydropteroate synthase enzyme have been designed, synthesized, and evaluated for their antimicrobial activities. These studies provide valuable information on the structure-activity relationships (SAR) and the potential of imidazole derivatives as novel antimicrobial agents, highlighting their applications in addressing drug-resistant bacterial infections (Daraji et al., 2021).